N-[2-(2-methoxyphenoxy)ethyl]-1,3-benzodioxole-5-carboxamide

• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol
• IUPAC Name: N-[2-(2-methoxyphenoxy)ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C17H17NO5/c1-20-13-4-2-3-5-14(13)21-9-8-18-17(19)12-6-7-15-16(10-12)23-11-22-15/h2-7,10H,8-9,11H2,1H3,(H,18,19)
• InChI Key: YMPOETQMVWCXGA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OCCNC(=O)C2=CC3=C(C=C2)OCO3

Description

N-[2-(2-methoxyphenoxy)ethyl]-1,3-benzodioxole-5-carboxamide, also known as MBDB, is a chemical compound that belongs to the family of phenethylamines. It was first synthesized in the early 1990s and has gained attention for its potential use in scientific research. MBDB has been found to have a similar chemical structure to MDMA (3,4-methylenedioxymethamphetamine), a well-known recreational drug. However, MBDB has not been widely used for recreational purposes due to its limited psychoactive effects. Instead, it has been used in scientific research to investigate its mechanism of action and potential therapeutic applications.

Scientific Research Applications

N-[2-(2-methoxyphenoxy)ethyl]-1,3-benzodioxole-5-carboxamide has been used in scientific research to investigate its potential therapeutic applications. One study found that this compound has a similar mechanism of action to MDMA, which increases the release of serotonin, dopamine, and norepinephrine in the brain. This suggests that this compound may have potential as a treatment for mood disorders such as depression and anxiety. In addition, this compound has been found to have anti-inflammatory and analgesic effects, which may make it useful in the treatment of pain and inflammation.

Mechanism of Action

The mechanism of action of N-[2-(2-methoxyphenoxy)ethyl]-1,3-benzodioxole-5-carboxamide involves the activation of serotonin receptors in the brain. This compound increases the release of serotonin, dopamine, and norepinephrine, which leads to an increase in mood, energy, and arousal. This compound also inhibits the reuptake of these neurotransmitters, which prolongs their effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature, which can lead to cardiovascular complications in high doses. This compound also causes the release of cortisol, a stress hormone, which can have negative effects on the immune system. In addition, this compound has been found to cause oxidative stress, which can damage cells and tissues in the body.

Advantages and Limitations for Lab Experiments

N-[2-(2-methoxyphenoxy)ethyl]-1,3-benzodioxole-5-carboxamide has several advantages for use in scientific research. It has a similar chemical structure to MDMA, which makes it a useful tool for investigating the mechanism of action of MDMA. In addition, this compound has fewer psychoactive effects than MDMA, which makes it easier to study its physiological effects without confounding factors. However, this compound has limitations as a research tool. It is a controlled substance, which makes it difficult to obtain for research purposes. In addition, this compound has limited solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for research on N-[2-(2-methoxyphenoxy)ethyl]-1,3-benzodioxole-5-carboxamide. One area of interest is its potential as a treatment for mood disorders such as depression and anxiety. Further research is needed to investigate the safety and efficacy of this compound as a therapeutic agent. Another area of interest is the use of this compound as a tool for investigating the mechanism of action of MDMA and other psychoactive substances. Future research may also investigate the potential use of this compound in the treatment of pain and inflammation.

Synthesis Methods

The synthesis of N-[2-(2-methoxyphenoxy)ethyl]-1,3-benzodioxole-5-carboxamide involves the reaction of 1,3-benzodioxole-5-carboxylic acid with 2-(2-methoxyphenoxy)ethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through recrystallization or column chromatography to obtain pure this compound.